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Compound of Interest

Compound Name: Pyramat

Cat. No.: B1618082

Initial research indicates that the subject "Pyramat” has been misidentified as a chemical
substance. All available data sources identify Pyramat as a brand name for a high-
performance turf reinforcement mat (HPTRM), a geosynthetic product used for erosion control.
It is a three-dimensional, woven polypropylene geotextile, not a pesticide, drug, or other
chemical compound for which a traditional environmental fate and transport analysis would be
conducted.[1][2][3][4][5][6][7][8]

Therefore, a technical guide on the "environmental fate and transport" in the context of
chemical degradation, hydrolysis, photolysis, and bioconcentration is not applicable. This
document will instead provide a technical overview of Pyramat as a geosynthetic product,
focusing on its environmental applications, material properties, and long-term stability in the
environment, adhering to the structural and data presentation requirements of the original
request where feasible.

Technical Guide to Pyramat® High-Performance Turf
Reinforcement Mat (HPTRM)

Audience: Environmental engineers, geosynthetic specialists, and professionals in erosion and
sediment control.

Introduction to Pyramat®

Pyramat® is a three-dimensional, woven polypropylene geotextile engineered for robust
erosion control in demanding environments such as steep slopes, high-flow channels, and
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shorelines.[2][3][4][5] Its patented pyramid-like structure is designed to lock solil in place,
reinforce vegetation root systems, and provide long-term stability.[1][4] Manufactured by
Solmax (formerly Propex), Pyramat® is recognized by the Environmental Protection Agency
(EPA) and the Federal Highway Administration (FHWA) as a Best Management Practice (BMP)
for improving water quality.[6][9]

Environmental Persistence and Material Properties

The environmental fate of Pyramat® is defined by its material durability and resistance to
degradation rather than chemical transformation. The core component of Pyramat® is
polypropylene, a polymer known for its chemical inertness and resistance to environmental
stressors.

2.1 Resistance to Environmental Degradation:

o Hydrolysis: Pyramat® is composed of polypropylene, a polyolefin that absorbs negligible
amounts of water. This inherent hydrophobicity means it is not subject to hydrolytic
degradation, maintaining its tensile strength even in saturated conditions, including salt
water.[1]

o Chemical Degradation: The polypropylene yarns are unaffected by chemicals typically found
in soils, ensuring long-term performance in various soil conditions.[1]

» Biodegradation: As a synthetic polymer, Pyramat® is resistant to biodegradation.[1]

o UV Resistance: Pyramat® is manufactured with ultraviolet (UV) stabilizers to withstand
prolonged sun exposure. This is critical in applications where vegetation establishment may
be slow.[1] It retains a high percentage of its strength even after thousands of hours of UV
exposure.[3][4]

2.2 Physical and Mechanical Properties:

Quantitative data on the physical and mechanical properties of Pyramat® 75, a specific
product in the Pyramat® line, are summarized in the table below. These properties are key
indicators of its performance and longevity in environmental applications.
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Property Test Method Unit Value
Mass/Unit Area ASTM D 6566 g/m2 (oz/sy) 475 (14.0)
Thickness ASTM D 6526 mm (in) 10.2 (0.40)
Tensile Strength (MD 58.4 x 43.8 (4000 x
ASTM D 6818 KN/m (Ibs/ft)
x TD) 3000)
UV Resistance (%
Retained @ 10,000 ASTM D 4355 % 85
hrs)
Vegetated Velocity
Large Scale m/sec (ft/sec) 7.6 (25)
Tolerance
Vegetated Shear
Large Scale Pa (Ibs/ft?) 575 (12)

Stress Tolerance

Data sourced from product specifications for Pyramat® 75.

Experimental Protocols

The data presented above are derived from standardized testing methods developed by ASTM
International and other relevant bodies. These protocols ensure the quality and comparability of
geosynthetic material properties.

e ASTM D 6566 - Standard Test Method for Measuring Mass per Unit Area of Turf
Reinforcement Mats: This protocol involves weighing a known area of the TRM to determine
its mass per unit area, a key indicator of its robustness.

e ASTM D 6526 - Standard Test Method for Measuring the Thickness of Turf Reinforcement
Mats: This method specifies the procedure for measuring the thickness of the TRM under a
specified pressure.

o ASTM D 6818 - Standard Test Method for Ultimate Tensile Properties of Turf Reinforcement
Mats: This protocol details the procedure for determining the maximum tensile strength and
elongation of the TRM, which are critical for its reinforcement capabilities.
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e ASTM D 4355 - Standard Test Method for Deterioration of Geotextiles by Exposure to Light,
Moisture and Heat in a Xenon Arc Type Apparatus: This method is used to assess the long-
term UV stability of the geosynthetic by exposing it to accelerated weathering conditions.

o Large-Scale Channel Testing: Performance metrics such as velocity and shear stress
tolerance are determined through large-scale flume tests that simulate real-world hydraulic
conditions on vegetated channels stabilized with the TRM.

Environmental Function and Transport Interactions

Instead of chemical transport, the key interactions of Pyramat® with the environment are
physical, relating to soil, water, and vegetation.

4.1 Soll Stabilization and Sediment Control: The three-dimensional structure of Pyramat®
effectively traps soil particles, preventing them from being dislodged by rainfall or water flow.
This action significantly reduces sediment transport and improves water quality downstream.[3]

4.2 Reinforcement of Vegetation: Pyramat® acts as a "rebar for root systems," creating a
stable matrix that protects seeds and seedlings, promoting faster and denser vegetation
establishment.[1] The intertwined root and mat system creates a composite with significantly
higher erosion resistance than vegetation alone.

4.3 Hydrological Interactions: Pyramat® is designed to slow water velocity at the soil surface,
which reduces the erosive force of runoff and enhances water infiltration into the soil profile.

Visualizations

5.1 Logical Relationship of Pyramat® in an Erosion Control System:
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Caption: Functional relationship of Pyramat® with environmental factors and outcomes.

5.2 Experimental Workflow for Tensile Strength Testing:
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Sample Preparation (ASTM D 6818)
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Caption: Workflow for determining the tensile strength of Pyramat®.

Conclusion

Pyramat® is a highly durable and long-lasting geosynthetic product designed for permanent
erosion control. Its environmental fate is characterized by exceptional resistance to chemical,
biological, and UV degradation. The key environmental interactions of Pyramat® are physical,
involving the stabilization of soil, reinforcement of vegetation, and mitigation of erosive forces
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from water. This technical guide provides an overview of its material properties and function,
clarifying its role as an engineered environmental solution rather than a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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